Cas no 1261957-64-5 (2-(2-Fluoro-3-trifluoromethylphenyl)nicotinic acid)

• Product Name: 2-(2-Fluoro-3-trifluoromethylphenyl)nicotinic acid
• CAS No: 1261957-64-5
• MF: C₁₃H₇F₄NO₂
• MW: 285.19379734993
• MDL: MFCD18318383
• CID: 2766001
• PubChem ID: 53224314
• Update Time: 2025-06-09

2-(2-Fluoro-3-trifluoromethylphenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18318383
• 1261957-64-5
• DTXSID90688255
• 2-(2-FLUORO-3-TRIFLUOROMETHYLPHENYL)NICOTINIC ACID
• 2-(2-Fluoro-3-trifluoromethylphenyl)nicotinic acid, 95%
• 2-(2-Fluoro-3-trifluoromethylphenyl)nicotinic acid

• MDL： MFCD18318383
• Inchi： 1S/C13H7F4NO2/c14-10-7(3-1-5-9(10)13(15,16)17)11-8(12(19)20)4-2-6-18-11/h1-6H,(H,19,20)
• InChI Key： RCPKZTDSABBYLX-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)(F)F)C=CC=C1C1C(C(=O)O)=CC=CN=1

Computed Properties

• Exact Mass: 285.04129111Da
• Monoisotopic Mass: 285.04129111Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-(2-Fluoro-3-trifluoromethylphenyl)nicotinic acid

Recent Advances in the Study of 2-(2-Fluoro-3-trifluoromethylphenyl)nicotinic acid (CAS: 1261957-64-5)

2-(2-Fluoro-3-trifluoromethylphenyl)nicotinic acid (CAS: 1261957-64-5) has emerged as a compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel pharmaceutical agents, particularly in the development of anti-inflammatory and anticancer therapeutics. This research briefing provides an overview of the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential applications in drug development.

The compound's unique structural features, including the presence of both fluorine and trifluoromethyl groups on the phenyl ring, contribute to its enhanced metabolic stability and bioavailability. Recent synthetic approaches have optimized the production of 2-(2-Fluoro-3-trifluoromethylphenyl)nicotinic acid, with several studies reporting improved yields and purity through novel catalytic methods. These advancements are crucial for scaling up production for preclinical and clinical studies.

In terms of biological activity, recent in vitro studies have demonstrated that derivatives of 2-(2-Fluoro-3-trifluoromethylphenyl)nicotinic acid exhibit potent inhibitory effects on specific inflammatory mediators, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). These findings suggest its potential as a dual-action anti-inflammatory agent, which could offer advantages over currently available single-target therapies. Molecular docking studies have further elucidated the compound's binding interactions with these enzyme targets, providing insights for structure-activity relationship optimization.

Emerging research has also explored the anticancer potential of 2-(2-Fluoro-3-trifluoromethylphenyl)nicotinic acid derivatives. Preliminary results indicate that certain analogs show selective cytotoxicity against various cancer cell lines, including breast and lung cancer models, while exhibiting minimal effects on normal cells. The mechanism of action appears to involve modulation of key signaling pathways, such as the PI3K/AKT and MAPK cascades, although further investigation is required to fully characterize these effects.

From a drug development perspective, recent pharmacokinetic studies have provided valuable data on the absorption, distribution, metabolism, and excretion (ADME) properties of 2-(2-Fluoro-3-trifluoromethylphenyl)nicotinic acid. These studies have confirmed favorable drug-like characteristics, including reasonable oral bioavailability and acceptable metabolic stability in preclinical models. However, challenges remain in optimizing the compound's solubility and minimizing potential drug-drug interactions, which are active areas of current research.

The pharmaceutical industry has shown growing interest in this compound, with several patent applications filed in recent years covering various derivatives and therapeutic applications. These intellectual property developments reflect the commercial potential of 2-(2-Fluoro-3-trifluoromethylphenyl)nicotinic acid as a scaffold for new drug candidates. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the translation of these discoveries into clinical applications.

In conclusion, 2-(2-Fluoro-3-trifluoromethylphenyl)nicotinic acid (CAS: 1261957-64-5) represents a promising chemical entity with multiple therapeutic applications. Ongoing research continues to uncover its full potential, with particular focus on optimizing its pharmacological properties and expanding its therapeutic indications. As the understanding of its mechanism of action deepens, this compound may serve as the foundation for developing novel treatments for inflammatory diseases and cancer.